![molecular formula C12H18N2O4 B2843517 methyl (2S)-2-(furan-2-ylmethylcarbamoylamino)-3-methylbutanoate CAS No. 958843-45-3](/img/structure/B2843517.png)
methyl (2S)-2-(furan-2-ylmethylcarbamoylamino)-3-methylbutanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl (2S)-2-(furan-2-ylmethylcarbamoylamino)-3-methylbutanoate, also known as MFCM, is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications.
Mechanism of Action
The exact mechanism of action of methyl (2S)-2-(furan-2-ylmethylcarbamoylamino)-3-methylbutanoate is not fully understood, but it is thought to act by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the ability to inhibit the activity of certain enzymes and proteins involved in cellular processes such as DNA replication and protein synthesis. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of using methyl (2S)-2-(furan-2-ylmethylcarbamoylamino)-3-methylbutanoate in lab experiments is its relatively simple synthesis method, which allows for easy access to the compound. However, one limitation is the lack of information on its potential toxicity and side effects, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research involving methyl (2S)-2-(furan-2-ylmethylcarbamoylamino)-3-methylbutanoate. One area of interest is its potential as a drug target for the treatment of various diseases, including cancer and inflammation. Another area of interest is its use as a building block for the synthesis of peptides and other bioactive compounds. Further research is needed to fully understand the mechanism of action and potential therapeutic effects of this compound.
Synthesis Methods
Methyl (2S)-2-(furan-2-ylmethylcarbamoylamino)-3-methylbutanoate can be synthesized through a multi-step process involving the use of various reagents and catalysts. The first step involves the reaction of furan-2-carboxylic acid with thionyl chloride, followed by the addition of methylamine to form the corresponding amide. The resulting amide is then reacted with (2S)-2-amino-3-methylbutanoic acid in the presence of a coupling agent to form this compound.
Scientific Research Applications
Methyl (2S)-2-(furan-2-ylmethylcarbamoylamino)-3-methylbutanoate has shown potential in various research applications, including its use as a building block for the synthesis of peptides and other bioactive compounds. It has also been investigated for its potential as a drug target for the treatment of various diseases, including cancer and inflammation.
properties
IUPAC Name |
methyl (2S)-2-(furan-2-ylmethylcarbamoylamino)-3-methylbutanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O4/c1-8(2)10(11(15)17-3)14-12(16)13-7-9-5-4-6-18-9/h4-6,8,10H,7H2,1-3H3,(H2,13,14,16)/t10-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTQXRLLQYZXPLE-JTQLQIEISA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)OC)NC(=O)NCC1=CC=CO1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C(=O)OC)NC(=O)NCC1=CC=CO1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.